![molecular formula C9H13IO2 B2840043 Ethyl 2-(3-iodo-1-bicyclo[1.1.1]pentanyl)acetate CAS No. 2242693-89-4](/img/structure/B2840043.png)
Ethyl 2-(3-iodo-1-bicyclo[1.1.1]pentanyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(3-iodo-1-bicyclo[1.1.1]pentanyl)acetate is a chemical compound with the CAS Number: 2242693-89-4 . It has a molecular weight of 280.11 . The IUPAC name for this compound is ethyl 2-(3-iodobicyclo[1.1.1]pentan-1-yl)acetate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13IO2/c1-2-12-7(11)3-8-4-9(10,5-8)6-8/h2-6H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
This compound has a molecular weight of 280.11 . Other physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results.Scientific Research Applications
Cyclization and Polymorphism Studies
- Cyclization Products of ACE Inhibitors : A study examined the crystal structures of an orthorhombic polymorph of a cyclization product of perindopril, a popular ACE inhibitor. This research highlights the importance of understanding the structural variations and polymorphism in drug development (Bojarska et al., 2013).
Synthetic Methodologies
- Improvement in Synthesis Techniques : Research on the synthesis of cyclopropylidene carboxylate esters and their reactivity demonstrates advancements in synthetic methodologies that could be applicable to the synthesis or modification of Ethyl 2-(3-iodo-1-bicyclo[1.1.1]pentanyl)acetate. Such methodologies enable the creation of complex molecules for pharmaceutical applications (Spitzner & Swoboda, 1986).
Chemical Characterization
- GC-MS Characterization : A study on the chemical characterization of the aerial parts of Fagonia longispina by GC-MS provides an example of how this compound could be characterized and analyzed for potential applications in natural product research and drug discovery (Hamidi, 2016).
Mechanism of Action
properties
IUPAC Name |
ethyl 2-(3-iodo-1-bicyclo[1.1.1]pentanyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13IO2/c1-2-12-7(11)3-8-4-9(10,5-8)6-8/h2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REAWFFILFYWVSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC12CC(C1)(C2)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13IO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.